(Z)-3-(2-Phenylhydrazono)cyclohexanone

• IUPAC Name: (3Z)-3-(phenylhydrazinylidene)cyclohexan-1-one
• InChI: InChI=1S/C12H14N2O/c15-12-8-4-7-11(9-12)14-13-10-5-2-1-3-6-10/h1-3,5-6,13H,4,7-9H2/b14-11-
• InChI Key: ASBKHKGFGCNQJB-KAMYIIQDSA-N
• Canonical SMILES: C1CC(=NNC2=CC=CC=C2)CC(=O)C1
• Isomeric SMILES: C1C/C(=N/NC2=CC=CC=C2)/CC(=O)C1
• Molecular Formula: C12H14N2O
• Molecular Weight: 202.25 g/mol
• CAS RN: 27385-45-1

Description

“(Z)-3-(2-Phenylhydrazono)cyclohexanone” is a chemical compound that likely contains a cyclohexanone ring with a phenylhydrazone group attached. Compounds with similar structures have been studied for various applications, including medicinal chemistry.

Synthesis Analysis

While specific synthesis methods for “(Z)-3-(2-Phenylhydrazono)cyclohexanone” are not available, similar compounds have been synthesized through various methods. For instance, a set of 26 compounds were synthesized with overall yields ranging between 37% –92%.

Scientific Research Applications

• Catalysis and Chemical Synthesis :

  • The use of metal-organic frameworks (MOFs) like MOF-808 has shown great promise in catalyzing reactions involving substituted cyclohexanones, indicating potential applications in chemical synthesis and industrial processes (Mautschke & Llabrés i Xamena, 2022).
  • Research on zinc hydroxide nitrate (ZHN) supported iron(III) porphyrins suggests its use in oxidation reactions, particularly in the selective formation of cyclohexanone, demonstrating its role in catalytic processes (Machado et al., 2010).

• Material Science and Engineering :

  • Studies on the spatial structure of related cyclohexanone compounds, like (Z)-(5R)-methyl-2-(4-phenylbenzylidene)cyclohexanone, have implications for liquid-crystalline systems and materials engineering (Krivoshey et al., 2006).
  • The immobilization of anionic metalloporphyrins on zinc hydroxide nitrate and their unusual catalytic activity in oxidation reactions point towards new avenues in material science research (Machado et al., 2010).

• Pharmaceutical and Medical Applications :

  • Research on bis benzylidene cyclohexanone derivatives explores their potential in medical applications, including their inhibitory activity against α-glucosidase and antileishmanial properties (Lotfy et al., 2017).

• Environmental and Green Chemistry :

  • The development of catalysts for the selective hydrogenation of phenol to cyclohexanone, as explored in Pd@carbon nitride catalysts, aligns with environmental-friendly chemical synthesis approaches (Wang et al., 2011).
  • Studies on the high selectivity of catalysts like deactivated TS-1 for the hydration of cyclohexene to cyclohexanol also contribute to environmentally sustainable chemical processes (Yao et al., 2020).

• Advanced Analytical Techniques :

  • Research on the Fischer synthesis using zinc chloride catalysts in triethylene glycol under microwave irradiation highlights the importance of advanced analytical techniques in chemical synthesis (Lipińska & Czarnocki, 2006).